Cas no 900011-84-9 (N-(3-chlorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: N-(3-chlorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 900011-84-9
• MF: C₁₅H₁₄ClN₅O₃
• MW: 347.756361484528
• CID: 5493579
• Update Time: 2025-10-31

N-(3-chlorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, N-(3-chlorophenyl)-1,4-dihydro-1-(2-hydroxyethyl)-4-oxo-
• N-(3-chlorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

• Inchi： 1S/C15H14ClN5O3/c16-10-2-1-3-11(6-10)19-13(23)8-20-9-17-14-12(15(20)24)7-18-21(14)4-5-22/h1-3,6-7,9,22H,4-5,8H2,(H,19,23)
• InChI Key： ITANIONJXWQBFF-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=CC(Cl)=C2)=O)C(=O)C2C=NN(CCO)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-chlorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

Professional Introduction to N-(3-chlorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS No. 900011-84-9)

N-(3-chlorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 900011-84-9, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate structure of this molecule, characterized by its pyrazolo[3,4-d]pyrimidine core and various functional groups, makes it a subject of intense study for its potential therapeutic applications.

The< b>pyrazolo[3,4-d]pyrimidine scaffold is a well-known pharmacophore in medicinal chemistry, renowned for its ability to interact with multiple biological targets. This scaffold is found in several FDA-approved drugs, highlighting its importance in drug design. The presence of a< b>chlorophenyl group at the 3-position of the pyrazolo[3,4-d]pyrimidine ring introduces additional electronic and steric properties that can influence the compound's binding affinity and selectivity. Furthermore, the< b>acetamide moiety at the 5-position and the< b>2-hydroxyethyl side chain contribute to the compound's overall physicochemical properties, including solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing novel compounds with anti-cancer, anti-inflammatory, and antimicrobial properties. N-(3-chlorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide has emerged as a promising candidate in this domain due to its unique structural features. Studies have demonstrated that this compound can modulate various cellular pathways involved in disease progression. For instance, preliminary in vitro studies suggest that it may inhibit the activity of kinases and other enzymes implicated in cancer cell proliferation.

The< b>hydroxyethyl group in the molecule is particularly noteworthy as it can serve as a site for hydrogen bonding interactions with biological targets. This feature enhances the compound's ability to bind to specific receptors or enzymes with high affinity. Additionally, the< b>4-oxo group within the pyrazolo[3,4-d]pyrimidine ring contributes to the molecule's rigidity, which can be crucial for maintaining optimal binding interactions. These structural elements collectively contribute to the compound's potential as a lead molecule for further drug development.

The synthesis of N-(3-chlorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the formation of the pyrazolo[3,4-d]pyrimidine core through cyclocondensation reactions. Subsequent functionalization steps introduce the< b>chlorophenyl,< b>acetamide, and< b>2-hydroxyethyl groups. Each step must be carefully optimized to ensure high yield and purity.

The pharmacological profile of this compound has been extensively evaluated using both in vitro and in vivo models. In cell-based assays, N-(3-chlorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide has shown promising activity against several cancer cell lines. Mechanistic studies suggest that it may exert its effects by inhibiting key signaling pathways involved in tumor growth and survival. Furthermore, preclinical studies in animal models have demonstrated its potential as an anti-cancer agent with acceptable safety profiles.

The< b>CAS number 900011-84-9 provides a unique identifier for this compound and facilitates its tracking in scientific literature and patent databases. Researchers often use CAS numbers to ensure accurate referencing and avoid confusion with similar compounds. The availability of detailed chemical information through databases like CAS allows for efficient retrieval of relevant data on synthesis methods, physicochemical properties, and biological activities.

In conclusion, N-(3-chlorophenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and heterocyclic core makes it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve，this compound represents an exciting opportunity for innovation in drug discovery.